5-chloro-N-(3,5-dimethoxyphenyl)-4-(1,3-dioxoisoindolin-2-yl)-2-methoxy-benzamide

• Molecular Formula: C24H19ClN2O6
• Molecular Weight: 466.9 g/mol
• IUPAC Name: 5-chloro-N-(3,5-dimethoxyphenyl)-4-(1,3-dioxoisoindol-2-yl)-2-methoxybenzamide
• InChI: InChI=1S/C24H19ClN2O6/c1-31-14-8-13(9-15(10-14)32-2)26-22(28)18-11-19(25)20(12-21(18)33-3)27-23(29)16-6-4-5-7-17(16)24(27)30/h4-12H,1-3H3,(H,26,28)
• InChI Key: FDGIPMJTURQNQW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)C2=CC(=C(C=C2OC)N3C(=O)C4=CC=CC=C4C3=O)Cl)OC

Description

5-Chloro-N-(3,5-dimethoxyphenyl)-4-(1,3-dioxoisoindolin-2-yl)-2-methoxy-benzamide is a synthetic benzamide derivative characterized by a complex substitution pattern. Its structure includes:

• A chloro group at position 5 on the benzamide ring.
• A 3,5-dimethoxyphenyl substituent attached to the amide nitrogen.
• A methoxy group at position 2 on the benzamide core.

Biological Activity

5-chloro-N-(3,5-dimethoxyphenyl)-4-(1,3-dioxoisoindolin-2-yl)-2-methoxy-benzamide is a compound of interest in medicinal chemistry due to its potential therapeutic applications. Its structure suggests possible interactions with various biological targets, making it a candidate for further pharmacological evaluation.

Chemical Structure

The compound features a complex structure that includes:

• A chloro-substituted benzamide moiety.
• A dimethoxyphenyl group.
• An isoindolinone framework.

This unique combination may contribute to its biological activity.

Pharmacological Properties

Research into the biological activity of this compound has indicated several potential pharmacological effects:

Antiviral Activity

Preliminary studies suggest that derivatives of benzamide compounds exhibit antiviral properties. For instance, related compounds have shown efficacy against Hepatitis B virus (HBV) by increasing intracellular levels of APOBEC3G (A3G), which inhibits HBV replication. The compound may share similar mechanisms due to structural similarities with known antiviral agents .

Anticancer Potential

The isoindolinone core in the compound has been associated with anticancer activity. Compounds containing this moiety have been reported to induce apoptosis in cancer cells and inhibit tumor growth in various models. The biological activity may be linked to the modulation of signaling pathways involved in cell proliferation and survival.

Case Studies and Research Findings

Several studies have investigated the biological activity of structurally related compounds:

• Antiviral Studies : A study evaluating N-phenylbenzamide derivatives found that some exhibited potent anti-HBV activity (IC50 values ranging from 1.99 µM to 3.30 µM), suggesting that similar derivatives could be effective against HBV .

  Compound	IC50 (µM)	Mechanism
  IMB-0523	1.99	Increases A3G levels
  Lamivudine	7.37	Standard antiviral

• Anticancer Activity : Compounds with isoindolinone structures have demonstrated significant cytotoxic effects against various cancer cell lines, indicating potential for further development as anticancer agents.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparisons

Compound Name (CAS/Ref)	Key Substituents	Molecular Weight	Reported Use/Activity	Source
5-Chloro-N-(3,5-dimethoxyphenyl)-4-(1,3-dioxoisoindolin-2-yl)-2-methoxy-benzamide	Cl, 3,5-dimethoxyphenyl, 1,3-dioxoisoindolin-2-yl, OMe	~480 g/mol (estimated)	Hypothesized herbicide/pesticide (structural analogy)
N-(2,3-dichlorophenyl)-4-(ethoxymethoxy)benzamide (Etobenzanid)	2,3-dichlorophenyl, ethoxymethoxy	~344 g/mol	Herbicide (cellulose biosynthesis inhibitor)
N-(1,3-benzodioxol-5-yl)-3-chlorobenzamide (392698-30-5)	3-Cl, 1,3-benzodioxole	275.69 g/mol	Unknown (structural similarity to bioactive benzamides)
N-benzo[g][1,3]benzothiazol-2-yl-2,4-dimethoxybenzamide (5973-02-4)	Benzothiazole, 2,4-dimethoxy	~364 g/mol	No reported use (structural focus on heterocyclic systems)

Key Observations:

• Substituent Impact on Bioactivity : The 1,3-dioxoisoindolin-2-yl group in the target compound introduces a rigid, planar structure, which may enhance binding to enzymatic targets compared to simpler substituents like ethoxymethoxy in etobenzanid .
• Chloro and Methoxy Groups : Chlorine at position 5 and methoxy groups at positions 2 and 3,5 are common in herbicides (e.g., etobenzanid’s dichlorophenyl group). These substituents likely influence lipophilicity and membrane penetration .
• Heterocyclic Moieties : The dioxoisoindolinyl group distinguishes the target compound from analogs like 5973-02-4 (benzothiazole-based), suggesting divergent mechanisms of action or solubility profiles .